![molecular formula C7H14ClN B6619116 rac-(3aR,6aR)-octahydrocyclopenta[b]pyrrole hydrochloride, cis CAS No. 133696-28-3](/img/structure/B6619116.png)
rac-(3aR,6aR)-octahydrocyclopenta[b]pyrrole hydrochloride, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(3aR,6aR)-octahydrocyclopenta[b]pyrrole hydrochloride, cis (rac-3aR,6aR-OHCPHCl, cis) is an organic compound that can be used in scientific research in various applications. It is a cyclic compound composed of two nitrogen atoms and four carbon atoms, with a hydrochloride group attached. This compound is chiral, meaning it has two enantiomers (mirror images) that are non-superimposable. Rac-3aR,6aR-OHCPHCl, cis is a versatile compound that can be used in a variety of laboratory experiments.
Mechanism of Action
Rac-3aR,6aR-OHCPHCl, cis is an organic compound that can be used in laboratory experiments to synthesize optically active compounds. The compound acts as a chiral auxiliary, which is an organic compound that can be used to control the stereochemistry of a reaction. The compound acts as a chiral ligand, which is an organic compound that can be used to control the stereochemistry of a reaction. The compound can also be used to control the stereochemistry of a reaction by forming a complex with a metal ion.
Biochemical and Physiological Effects
Rac-3aR,6aR-OHCPHCl, cis is a versatile organic compound that can be used in laboratory experiments to synthesize optically active compounds. The compound has no known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Rac-3aR,6aR-OHCPHCl, cis has a variety of advantages and limitations when used in laboratory experiments. One of the major advantages is that the compound is easy to synthesize and relatively inexpensive. Additionally, the compound is stable, which makes it suitable for long-term storage. The compound is also chiral, which makes it useful for synthesizing optically active compounds. The major limitation of rac-3aR,6aR-OHCPHCl, cis is that it is not very soluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are many potential future directions for rac-3aR,6aR-OHCPHCl, cis. One potential direction is to explore new methods of synthesis that are more efficient and cost-effective. Additionally, the compound could be used to synthesize new optically active compounds for use in pharmaceuticals and materials science. Another potential direction is to explore the use of the compound in biocatalysis, which is the use of enzymes or other biological molecules to catalyze chemical reactions. Additionally, the compound could be used to synthesize novel polymers and liquid crystals. Finally, the compound could be used in the development of new analytical techniques, such as chiral chromatography or chiral spectroscopy.
Synthesis Methods
Rac-3aR,6aR-OHCPHCl, cis can be synthesized in a laboratory setting using several different methods. The most common method is a two-step reaction involving a Friedel-Crafts alkylation of pyrrole followed by hydrochlorination. In the first step, the pyrrole is reacted with an alkyl halide in an acid-catalyzed reaction. In the second step, the alkylated pyrrole is reacted with hydrochloric acid to form the hydrochloride salt.
Scientific Research Applications
Rac-3aR,6aR-OHCPHCl, cis has a variety of applications in scientific research. It is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antifungal agents, and anti-cancer agents. It is also used in the synthesis of optically active compounds, such as chiral auxiliaries and chiral ligands. Additionally, rac-3aR,6aR-OHCPHCl, cis is used in the synthesis of organic materials, such as polymers, dendrimers, and liquid crystals.
Properties
IUPAC Name |
(3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N.ClH/c1-2-6-4-5-8-7(6)3-1;/h6-8H,1-5H2;1H/t6-,7-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAJNJOXKMQYSI-ZJLYAJKPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CCNC2C1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CCN[C@@H]2C1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133696-28-3 |
Source
|
Record name | Cyclopenta[b]pyrrole, octahydro-, hydrochloride (1:1), (3aR,6aR)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133696-28-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.